Cas no 104372-23-8 (Ethyl 3-(Tetrahydropyranyl)oxybutanoate)

• Product Name: Ethyl 3-(Tetrahydropyranyl)oxybutanoate
• CAS No: 104372-23-8
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 3568288
• PubChem ID: 69468
• Update Time: 2025-08-05

Ethyl 3-(Tetrahydropyranyl)oxybutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-[(tetrahydro-2H-pyran-2-yl)oxy]-, ethyl ester
• Ethyl 3-[(Tetrahydropyranyl)oxy]butanoate
• FG-0460
• pyridine-3-sulfonicacid
• CHEMBL4438353
• 5-22-07-00552 (Beilstein Handbook Reference)
• 3Sulfopyridine
• NS00022600
• Z104475570
• MFCD00006381
• 211-265-9
• EINECS 211-265-9
• 3-Pyridinesulfonic acid, >=98.0% (T)
• Z6HTY55U4L
• 3-Pyridinesulfonic acid
• BRN 0120822
• Pyridin-3-sulfonic acid
• DB-054520
• betaSulfopyridine
• DTXCID90135471
• AB00989868-01
• 3-Pyridylsulfonic acid
• VXH
• DTXSID60212980
• 3-[(Tetrahydro-2H-pyran-2-yl)oxy]-butanoic Acid Ethyl Ester; Ethyl 3-((Tetrahydro-2H-pyran-2-yl)oxy)butanoate
• FP11287
• 3-Pyridine sulfonic acid
• EN300-19812
• 104372-23-8
• pyridine-3-sulfonic acid
• Pyridine3sulfonic acid
• pyridine, 3-sulpho-
• SCHEMBL65447
• STK370869
• 636-73-7
• CS-W016183
• P0658
• STR04995
• beta-Sulfopyridine
• AC-907/25014067
• AC-10912
• 3-Sulfopyridine
• 3Pyridylsulfonic acid
• Q1682463
• AKOS000119640
• HY-W015467
• F3096-1716
• Pyridine-3-sulphonic acid
• 3-Pyridinesulfonic acid, 98%
• AI3-52418
• Pyridine3sulphonic acid
• Ethyl 3-(Tetrahydropyranyl)oxybutanoate

• Inchi： 1S/C11H20O4/c1-3-13-10(12)8-9(2)15-11-6-4-5-7-14-11/h9,11H,3-8H2,1-2H3
• InChI Key： DJVJRFNGIUBLPC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(OC1OCCCC1)C

Computed Properties

• Exact Mass: 158.99901420Da
• Monoisotopic Mass: 158.99901420Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 75.6Ų

Additional information on Ethyl 3-(Tetrahydropyranyl)oxybutanoate

Ethyl 3-(Tetrahydropyranyloxybutanoate) and Its Applications in Modern Chemical Biology

Ethyl 3-(Tetrahydropyranyloxybutanoate), with the CAS number 104372-23-8, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This ester derivative, featuring a tetrahydropyran moiety, has been extensively studied for its potential applications in drug development, synthetic chemistry, and biomolecular interactions. The tetrahydropyranyl group is particularly noteworthy for its ability to enhance the bioavailability and solubility of various bioactive molecules, making it a valuable tool in medicinal chemistry.

The chemical structure of Ethyl 3-(Tetrahydropyranyloxybutanoate) consists of a butanoate backbone linked to a tetrahydropyranyl oxygenated side chain. This configuration allows for multiple interactions with biological targets, including enzymes and receptors, which has led to its exploration in the design of novel therapeutic agents. The compound's stability under various conditions and its compatibility with a range of chemical modifications make it an attractive candidate for further research and development.

In recent years, there has been a surge in research focused on the development of small-molecule modulators that can interact with biological pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammation. Ethyl 3-(Tetrahydropyranyloxybutanoate) has been identified as a promising scaffold for such modulators due to its ability to mimic natural biomolecules while offering enhanced pharmacokinetic properties. Studies have shown that derivatives of this compound can exhibit potent inhibitory effects on key enzymes implicated in disease progression.

One of the most compelling aspects of Ethyl 3-(Tetrahydropyranyloxybutanoate) is its potential in drug discovery. The tetrahydropyranyl group provides a versatile platform for structural modifications, allowing researchers to fine-tune the compound's properties for specific applications. For instance, by introducing additional functional groups or altering the length of the side chain, scientists can create analogs with improved binding affinity and selectivity. This flexibility has made Ethyl 3-(Tetrahydropyranyloxybutanoate) a valuable building block in the synthesis of novel drugs.

The compound's role in synthetic chemistry is also noteworthy. Its unique structure allows for the facile introduction of various functional groups, making it an excellent precursor for more complex molecules. In addition, Ethyl 3-(Tetrahydropyranyloxybutanoate) can be used as a starting material for the preparation of other bioactive compounds through catalytic reactions. These synthetic advantages have made it a popular choice among chemists working on complex molecular architectures.

Recent advancements in computational chemistry have further enhanced the utility of Ethyl 3-(Tetrahydropyranyloxybutanoate). High-throughput virtual screening techniques have enabled researchers to rapidly identify potential drug candidates based on their structural features. By leveraging these computational tools, scientists can predict the biological activity of derivatives of this compound with greater accuracy, thereby accelerating the drug discovery process.

The pharmacological profile of Ethyl 3-(Tetrahydropyranyloxybutanoate) has been thoroughly investigated in preclinical studies. These studies have demonstrated its potential as an anti-inflammatory agent, an antioxidant, and a neuroprotective compound. The compound's ability to modulate key signaling pathways has led to its exploration in the treatment of various inflammatory diseases and neurodegenerative conditions. Additionally, its favorable pharmacokinetic properties suggest that it may be suitable for oral administration, which would greatly enhance patient compliance.

In conclusion, Ethyl 3-(Tetrahydropyranyloxybutanoate) is a multifaceted compound with significant potential in chemical biology and drug development. Its unique structural features, combined with its versatility in synthetic applications, make it a valuable tool for researchers working on novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like Ethyl 3-(Tetrahydropyranyloxybutanoate) will play an increasingly important role in addressing some of the most pressing challenges in medicine today.